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Compound of Interest

Compound Name: Phenylcyclohexane

Cat. No.: B048628 Get Quote

Proper disposal of phenylcyclohexane is critical for ensuring laboratory safety and

environmental protection. Due to its hazardous properties, including being a combustible liquid,

a skin and eye irritant, and highly toxic to aquatic life, it must be managed as hazardous waste

in accordance with institutional and regulatory standards.[1][2] Adherence to the following

procedures is essential for researchers, scientists, and drug development professionals.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]

Hand Protection: Use chemically resistant protective gloves.

Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[3]

Handle phenylcyclohexane in a well-ventilated area, such as a chemical fume hood, and

keep it away from heat, sparks, open flames, and hot surfaces.

Phenylcyclohexane Hazard Summary
The following table summarizes key quantitative and hazard data for phenylcyclohexane.
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Property Value Reference

CAS Number 827-52-1 [1]

Molecular Formula C₁₂H₁₆

Boiling Point 240 °C (464 °F) [1]

Flash Point 81 °C (177.8 °F) [1]

Density 0.95 g/cm³ at 20 °C [1]

GHS Hazard Statements

H227: Combustible liquidH315:

Causes skin irritationH319:

Causes serious eye

irritationH410: Very toxic to

aquatic life with long lasting

effects

[1]

Oral Acute Toxicity (LD50) 500 mg/kg (ATE) [1]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the safe disposal of

phenylcyclohexane waste.

Step 1: Waste Segregation

Phenylcyclohexane waste must be collected separately from other waste streams.

Do not mix it with incompatible chemicals.[4] As a best practice, non-halogenated organic

solvents like phenylcyclohexane should be collected in a dedicated waste container,

separate from halogenated solvents.[4]

Step 2: Container Selection and Labeling

Use a chemically compatible container, preferably plastic or the original container, that is in

good condition with no leaks or cracks.[5][6]
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The container must have a secure, leak-proof closure and be kept closed except when

adding waste.[6][7]

Affix a "Hazardous Waste" label to the container.[6][8]

Clearly list all contents, including "Phenylcyclohexane," and their approximate percentages

on the label.[8]

Step 3: Waste Accumulation and Storage

Store the waste container in a designated Satellite Accumulation Area (SAA), which must be

at or near the point of generation.[5][7]

The SAA should be a well-ventilated area.[3]

Ensure secondary containment is used to capture any potential leaks or spills.[7]

Step 4: Arranging for Professional Disposal

Once the container is full or waste is no longer being generated, contact your institution's

Environmental Health & Safety (EH&S) department to schedule a waste pickup.[5][8]

Do not pour phenylcyclohexane down the drain or dispose of it in regular trash.[1][5]

Disposal must be handled by an approved waste disposal plant.

Step 5: Spill Management

In case of a small spill, ensure adequate ventilation and keep sources of ignition away.

Absorb the spill with an inert, non-combustible material such as sand, diatomite, or a

universal binder.[1]

Collect the absorbed material and contaminated items into a suitable, sealed container for

disposal as hazardous waste, following the steps above.[1]

Step 6: Empty Container Disposal
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A container that held phenylcyclohexane is not considered empty until it has been properly

decontaminated.[4]

Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol) that can

dissolve phenylcyclohexane.[6][9]

Crucially, collect all rinsate as hazardous waste and add it to your non-halogenated solvent

waste stream.[6][9]

After triple-rinsing, remove or deface the original label, and the container may then be

disposed of in the regular trash or recycled according to institutional policy.[4][6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points for the proper disposal of

phenylcyclohexane waste in a laboratory setting.
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Caption: Workflow for the safe collection, storage, and disposal of phenylcyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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